Cas no 2044712-95-8 (2-oxaspiro5.5undec-3-en-5-one)

• Product Name: 2-oxaspiro5.5undec-3-en-5-one
• CAS No: 2044712-95-8
• MF: C₁₀H₁₄O₂
• MW: 166.216963291168
• MDL: MFCD30476199
• CID: 4634414
• PubChem ID: 125424829
• Update Time: 2025-06-13

2-oxaspiro5.5undec-3-en-5-one Chemical and Physical Properties

Names and Identifiers

• 2-oxaspiro[5.5]undec-3-en-5-one
• 2-oxaspiro5.5undec-3-en-5-one

• MDL： MFCD30476199
• Inchi： 1S/C10H14O2/c11-9-4-7-12-8-10(9)5-2-1-3-6-10/h4,7H,1-3,5-6,8H2
• InChI Key： BNOWZTTVMFLETK-UHFFFAOYSA-N
• SMILES： O1C=CC(C2(C1)CCCCC2)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 212
• XLogP3: 1.9
• Topological Polar Surface Area: 26.3

Additional information on 2-oxaspiro5.5undec-3-en-5-one

Exploring the Chemistry and Applications of 2-Oxaspiro[5.5]undec-3-en-5-one (CAS No. 2044712-95-8)

In the realm of organic chemistry, 2-oxaspiro[5.5]undec-3-en-5-one (CAS No. 2044712-95-8) stands out as a fascinating spirocyclic compound with a unique structural framework. This molecule, characterized by its spirocyclic core and unsaturated lactone moiety, has garnered significant attention from researchers and industries alike. Its molecular architecture, featuring a fusion of a cyclohexane ring and a γ-lactone, offers a versatile platform for synthetic modifications and applications in pharmaceuticals, fragrances, and material science.

The IUPAC name 2-oxaspiro[5.5]undec-3-en-5-one provides a precise description of its structure: a spiro junction at the fifth carbon of an undecane backbone, with an oxygen atom (oxa) and a double bond (en) at the third position, culminating in a ketone group at the fifth carbon. This nomenclature is critical for accurate database searches, particularly in chemical databases like SciFinder or Reaxys, where researchers often query CAS numbers or systematic names to retrieve relevant literature.

Recent trends in green chemistry and sustainable synthesis have spurred interest in compounds like 2-oxaspiro[5.5]undec-3-en-5-one, as its structure lends itself to eco-friendly derivatization. For instance, the enone functionality (a conjugated double bond and ketone) is a hotspot for Michael additions or photochemical reactions, which are pivotal in catalyst-free transformations—a growing demand in industrial applications to reduce metal waste. Researchers are also exploring its potential as a chiral building block for asymmetric synthesis, aligning with the pharmaceutical industry's push toward enantioselective drug development.

From a material science perspective, the spirocyclic motif in CAS No. 2044712-95-8 contributes to rigidity and thermal stability, making it a candidate for high-performance polymers. Its incorporation into polymeric matrices could enhance properties like tensile strength or resistance to degradation, addressing key challenges in biodegradable plastics—a topic dominating environmental discourse. Additionally, the compound's volatile organic compound (VOC) profile is under scrutiny for fragrance applications, where spirocyclic lactones are prized for their woody or musky notes.

In the context of drug discovery, 2-oxaspiro[5.5]undec-3-en-5-one is a scaffold of interest due to its bioisosteric potential. The γ-lactone ring mimics carboxylate or ester groups found in bioactive molecules, enabling medicinal chemists to optimize drug-likeness or metabolic stability. Queries like "spirocyclic lactones in drug design" or "CAS 2044712-95-8 applications" reflect the compound's relevance in computational chemistry and virtual screening pipelines.

Despite its promise, challenges remain in the large-scale synthesis of 2-oxaspiro[5.5]undec-3-en-5-one. Current methods often involve multistep sequences with moderate yields, prompting investigations into flow chemistry or enzymatic catalysis to streamline production. These efforts resonate with broader industrial goals of cost-effective scalability, a frequent search term among process chemists.

In summary, 2-oxaspiro[5.5]undec-3-en-5-one (CAS No. 2044712-95-8) exemplifies the intersection of structural elegance and functional versatility. Its applications span fragrance chemistry, advanced materials, and pharmaceutical research, aligning with contemporary priorities like sustainability and precision synthesis. As analytical techniques like NMR crystallography advance, further insights into its conformational dynamics will likely unlock new opportunities for this intriguing molecule.